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Compound of Interest

3-chloro-N-methyl-N-
Compound Name:
phenylbenzamide

Cat. No.: B250574

Get Quote

Executive Summary & Compound Profile

3-Chloro-N-methyl-N-phenylbenzamide is a halogenated benzanilide derivative commonly

used as a building block in the synthesis of agrochemicals and pharmaceutical intermediates
(e.g., kinase inhibitors). Due to the specific substitution pattern (chlorine at the meta position,
N-methyl, and N-phenyl groups), this compound exhibits lipophilic properties that facilitate
dermal absorption.

While specific toxicological dossiers for this exact CAS may be limited in public databases, the
Precautionary Principle dictates that it be handled according to the hazard profiles of close
structural analogues (e.g., 3-chloro-N-phenylbenzamide and N-methylbenzamide).

Chemical Identification
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Property

Detail

Chemical Structure

Benzamide core, N-methyl, N-phenyl, 3-chloro
substituent.[1][2][3][4]

Physical State

Solid (typically off-white to pale yellow powder).

Solubility

Low in water; soluble in organic solvents (DCM,
DMSO, Methanol, Ethyl Acetate).

Key Hazard Class

Halogenated Organic Amide.

Hazard Identification (GHS Classification)

Based on Structure-Activity Relationships (SAR) of chlorinated benzanilides.[4][5]

Signal Word:WARNING

Hazard Category H-Code Hazard Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[3][6]
Skin Corrosion/Irritation H315 Causes skin irritation.[7][8]
) o Causes serious eye irritation.
Serious Eye Damage/Irritation H319
[718]
, May cause respiratory
STOT - Single Exposure H335 T
irritation.[9]
Toxic to aquatic life with long-
Aquatic Toxicity H411 lasting effects (Common for

chlorinated aromatics).

Personal Protective Equipment (PPE) Matrix

The selection of PPE must be dynamic, adjusting based on the state of matter (solid vs.

solution) and the solvent used.

A. Hand Protection Strategy
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Note: Amides can act as permeation enhancers for other solvents.

Operational Recommended . Breakthrough .
. Thickness . Rationale
Phase Glove Material Time
Nitrile provides
) o excellent
Dry Solid Nitrile ] ] ]
) ) >0.11 mm > 480 min (Solid)  protection
Handling (Disposable) )
against dry
organic solids.
Nitrile resists
] o alcohols well;
Solution Nitrile (Double- =>0.20 mm ) )
> 240 min double gloving
(Methanol/EtOH)  gloved) (Total) )
protects against
pinholes.
CRITICAL:
Standard nitrile
) ) degrades rapidly
Solution PVA or Silver o
) ) ) (<5 min)in
(DCM/Chlorofor Shield® N/A (Laminate) > 480 min
) halogenated
m) (Laminate)
solvents. Use
Laminate liners
under Nitrile.[10]
DMSO
permeates nitrile;
_ Butyl is required
Solution )
Butyl Rubber =2 0.30 mm > 480 min to prevent
(DMSO/DMF)

transdermal
delivery of the

toxin.

B. Respiratory & Eye Protection[5][7][9]

o Particulate Phase (Weighing/Transfer):

o Primary: Fume Hood (Face velocity 80-100 fpm).
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o Secondary (if hood unavailable): N95 or P100 particulate respirator.

o Eye: Chemical Safety Goggles (indirect venting) to prevent dust entry.

e Liquid Phase (Reaction/Workup):
o Primary: Fume Hood.

o Secondary: Half-mask respirator with Organic Vapor (OV) cartridges if working with volatile
solvents outside a hood.

o Eye: Face Shield required over goggles during high-volume transfers (> 1L) or when
heating.

Operational Handling Protocols
Protocol A: Safe Weighing & Transfer (Solid)

Objective: Prevent inhalation of fine particulates and static-induced dispersion.

o Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder
Weighing Station.

 Static Mitigation:
o Use an antistatic gun or ionizer bar on the weighing boat and spatula before contact.

o Why? Chlorinated amides can be static-prone, causing "jumping" of powder which leads to
invisible surface contamination.

e Transfer:
o Tare the vial inside the hood.
o Transfer solid using a stainless steel spatula (avoid plastic which generates static).

o Cap the vial immediately after mass confirmation.
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o Wipe Down: Wipe the exterior of the vial with a Kimwipe dampened in methanol before
removing it from the hood.

Protocol B: Reaction Setup (Inert Atmosphere)

Objective: Minimize moisture contact and solvent exposure.
o Glassware Prep: Flame-dry or oven-dry glassware; flush with Nitrogen/Argon.
e Solvent Addition:

o Add solvent (e.g., DCM) via syringe or addition funnel to a closed system.

o Safety Check: If using DCM, ensure you are wearing Laminate gloves (Silver Shield)
under your nitrile gloves.[10]

o Temperature Control:
o If heating is required, use an oil bath with a thermal fuse (set 10°C above target).

o Never use an open flame.

Emergency Response & Decontamination
Biological Exposure[4][5][10]

o Eye Contact: Flush immediately with water for 15 minutes. Hold eyelids open. Do not use
neutralizing agents.

e Skin Contact:
o Blot excess liquid (do not rub, which drives chemical deeper).
o Wash with soap and lukewarm water for 15 minutes.
o Note: If dissolved in DMSO, seek medical evaluation immediately due to rapid absorption.

 Inhalation: Move to fresh air. If breathing is labored, provide oxygen (trained personnel only).
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Spill Cleanup (Solid)[7]

 |solate: Evacuate immediate area (10 ft radius).
» PPE: Don N95 respirator, goggles, and double nitrile gloves.

o Containment: Cover spill with wet paper towels (dampened with water) to prevent dust
lofting.

¢ Cleanup: Scoop up damp material. Clean surface with soap/water, followed by a Methanol
wipe.

o Disposal: Place all waste in a Halogenated Solid Waste container.

Waste Disposal Strategy

Proper segregation is vital due to the chlorine atom, which prohibits incineration in standard
non-halogenated streams.

Waste Stream Container Labeling Container Type

) "Hazardous Waste: Solid - )
Solid Waste ] ] Wide-mouth HDPE Jar
Halogenated Organic Amide"

o "Hazardous Waste: Liquid - Safety Can (Red) or Glass
Liquid Waste (DCM/CHCI3) )
Halogenated Solvents” Winchester

o "Hazardous Waste: Liquid -
Liquid Waste (MeOH/Acetone) ] Safety Can (Red)
Halogenated Mixture"

Contaminated Sharps "Bio/Chem Hazard Sharps" Puncture-proof Bin

Critical Note: Even if dissolved in a non-halogenated solvent (like Methanol), the presence of 3-
chloro-N-methyl-N-phenylbenzamide classifies the entire mixture as Halogenated Waste for
disposal purposes.

Workflow Visualization
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Figure 1: PPE Selection Logic for Substituted
Benzamides

Start: Handling 3-chloro-N-methyl-N-phenylbenzamide

Determine Physical State

Solution / Liquid

Solid / Powder

Dust Hazard | EERE AN qE

Alcohols / Water \Halogenated (DCM, CHCI3) \Polar Aprotic (DMSO, DMF)

PPE: Nitrile Gloves (Double) PPE: Silver Shield/Laminate Liner PPE: Butyl Rubber Gloves

+ N95 Respirator + Nitrile Outer

Figure 1: Decision logic for glove and respirator selection based on physical state and solvent carrier.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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